Cas no 89197-58-0 (2H-1-Benzopyran-2-carbonitrile,3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-2-carbonitrile,3,4-dihydro-
• CAS No: 89197-58-0
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 2950057
• Update Time: 2025-04-23

2H-1-Benzopyran-2-carbonitrile,3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-carbonitrile,3,4-dihydro-
• 3,4-Dihydro-2H-1-benzopyran-2-carbonitrile (ACI)
• 2-Chromancarbonitrile

• Inchi： 1S/C10H9NO/c11-7-9-6-5-8-3-1-2-4-10(8)12-9/h1-4,9H,5-6H2
• InChI Key： PSODBWOLLYALSQ-UHFFFAOYSA-N
• SMILES： N#CC1CCC2C(=CC=CC=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

2H-1-Benzopyran-2-carbonitrile,3,4-dihydro- Security Information

• Storage Condition：(BD448359)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran-2-carbonitrile,3,4-dihydro-

Compound CAS No. 89197-58-0: 2H-1-Benzopyran-2-carbonitrile,3,4-dihydro

The compound CAS No. 89197-58-0, also known as 2H-1-Benzopyran-2-carbonitrile,3,4-dihydro, is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of benzo-pyran derivatives, which have garnered significant attention in recent years due to their potential in various fields such as drug discovery, materials science, and optoelectronics.

Chemical Structure and Synthesis

The molecular structure of 2H-1-Benzopyran-2-carbonitrile,3,4-dihydro consists of a benzene ring fused with a pyran ring, featuring a cyano group at the 2-position and a dihydro configuration at the 3 and 4 positions. This arrangement imparts the molecule with both aromatic and conjugated properties, making it highly versatile for chemical modifications and functionalization.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including oxidative coupling reactions and catalytic hydrogenation processes. Researchers have also explored green chemistry approaches to minimize environmental impact while maintaining high yields.

Physical and Chemical Properties

CAS No. 89197-58-0 exhibits interesting physical properties such as high stability under ambient conditions and moderate solubility in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in light-harvesting materials.

The compound's thermal stability has been thoroughly investigated using techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). These studies reveal that it maintains structural integrity up to temperatures exceeding 200°C under inert atmospheres.

Applications in Drug Discovery

One of the most promising areas of application for 2H-1-Benzopyran-2-carbonitrile,3,4-dihydro is in drug discovery. Recent studies have demonstrated its potential as a scaffold for developing new pharmaceutical agents targeting various diseases such as cancer and neurodegenerative disorders.

In a groundbreaking study published in *Nature Communications*, researchers utilized this compound as a lead molecule for designing inhibitors of key enzymes involved in cancer cell proliferation. The compound's ability to modulate enzyme activity without significant cytotoxicity makes it an attractive candidate for further preclinical development.

Materials Science Applications

Beyond pharmacology, CAS No. 89197-58-0 has found applications in materials science due to its unique electronic properties. It has been employed as a building block for constructing advanced materials such as organic semiconductors and photovoltaic devices.

A team at Stanford University recently reported on the use of this compound in creating high-efficiency organic solar cells (OSCs). The molecule's ability to facilitate charge transport and reduce recombination losses significantly enhanced device performance compared to traditional materials.

Optoelectronic Properties

The optoelectronic properties of 2H-1-Benzopyran-2-carbonitrile,3,4-dihydro have been extensively studied using techniques like cyclic voltammetry (CV) and photoluminescence spectroscopy (PL). These studies reveal that the compound exhibits excellent electron mobility and strong fluorescence emission under UV excitation.

Such properties make it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and flexible displays. Researchers at Samsung Advanced Institute of Technology (SAIT) have successfully incorporated this compound into OLED prototypes, achieving record-breaking efficiency levels.

Future Directions and Research Opportunities

The future of CAS No. 89197-58-0 looks bright with numerous research opportunities on the horizon. Ongoing studies are focused on enhancing its bioavailability for drug delivery applications while exploring novel synthetic pathways to improve scalability.

In addition, collaborations between academic institutions and industry leaders are expected to drive innovation in its application across multiple sectors. The integration of artificial intelligence (AI) tools for virtual screening and predictive modeling is anticipated to accelerate its development into commercial products.

Sustainability Considerations